Cas no 71182-59-7 (2-Isobutylaniline)
2-Isobutylaniline is a versatile aromatic compound characterized by its distinct isobutyl substituent. It is highly reactive and finds wide application in pharmaceuticals and agrochemicals. The compound's structural features contribute to its effectiveness as a precursor for various intermediates, offering high purity and stability. Its ability to undergo substitution reactions efficiently makes it a valuable tool in synthetic chemistry.
2-Isobutylaniline structure
Product Name:2-Isobutylaniline
CAS No:71182-59-7
MF:C10H15N
MW:149.232802629471
MDL:MFCD00130034
CID:572810
PubChem ID:3018083
Update Time:2025-10-16
2-Isobutylaniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,2-(2-methylpropyl)-
- 2-(2-methylpropyl)aniline
- 2-Isobutylaniline
- o-isobutylaniline
- UCDCWSBXWOGCKR-UHFFFAOYSA-N
- 5195AJ
- NE57925
- SY036357
- AM9826
- 71182-59-7
- AC1619
- CS-12055
- CS-0210185
- AKOS013203620
- NS00062209
- SCHEMBL270111
- DTXSID20991502
- EN300-106284
- MFCD00130034
- Z1171158156
- EINECS 275-256-1
- WCA18259
- FT-0769630
- A914896
- DA-26081
-
- MDL: MFCD00130034
- Inchi: 1S/C10H15N/c1-8(2)7-9-5-3-4-6-10(9)11/h3-6,8H,7,11H2,1-2H3
- InChI Key: UCDCWSBXWOGCKR-UHFFFAOYSA-N
- SMILES: NC1C=CC=CC=1CC(C)C
Computed Properties
- Exact Mass: 149.12055
- Monoisotopic Mass: 149.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.5
- Topological Polar Surface Area: 26
Experimental Properties
- Density: 0.944
- Melting Point: Not available
- Boiling Point: 242.1°C at 760 mmHg
- Flash Point: 102.8°C
- Refractive Index: 1.536
- PSA: 26.02
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2-Isobutylaniline Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Isobutylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019148882-5g |
2-Isobutylaniline |
71182-59-7 | 95% | 5g |
$804.00 | 2023-09-01 | |
| Alichem | A019148882-10g |
2-Isobutylaniline |
71182-59-7 | 95% | 10g |
$1273.61 | 2023-09-01 | |
| Alichem | A019148882-25g |
2-Isobutylaniline |
71182-59-7 | 95% | 25g |
$2101.12 | 2023-09-01 | |
| abcr | AB526896-250 mg |
2-Isobutylaniline, 95%; . |
71182-59-7 | 95% | 250mg |
€213.00 | 2023-06-14 | |
| abcr | AB526896-1 g |
2-Isobutylaniline, 95%; . |
71182-59-7 | 95% | 1g |
€415.80 | 2023-06-14 | |
| abcr | AB526896-5 g |
2-Isobutylaniline, 95%; . |
71182-59-7 | 95% | 5g |
€1019.50 | 2023-06-14 | |
| Apollo Scientific | OR471289-250mg |
2-Isobutylaniline |
71182-59-7 | 250mg |
£140.00 | 2023-09-02 | ||
| Apollo Scientific | OR471289-1g |
2-Isobutylaniline |
71182-59-7 | 1g |
£322.00 | 2023-09-02 | ||
| Apollo Scientific | OR471289-5g |
2-Isobutylaniline |
71182-59-7 | 5g |
£910.00 | 2023-09-02 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y04775-5g |
2-Isobutylaniline |
71182-59-7 | 95% | 5g |
¥7219.0 | 2023-09-05 |
2-Isobutylaniline Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
71182-59-7 (2-Isobutylaniline) Related Products
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- 45898-14-4
- 165661-33-6(Benzenamine,2-methyl-6-(2-methylpropyl)-)
- 957761-25-0(2,4-Bis(2-methylpropyl)benzenamine)
- 196805-87-5(Benzenamine,2-[(1R)-1-methylpropyl]-)
- 21155-53-3(2,6-di-sec-butyl-aniline)
- 71758-10-6(2-Ethyl-6-(1-methylpropyl)benzenamine)
- 71182-63-3(Benzenamine, 2,4-bis(2-methylpropyl)-)
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